2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 2,6-dimethyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C11H15N.ClH/c1-7-3-4-9-6-8(2)11(12)10(9)5-7;/h3-5,8,11H,6,12H2,1-2H3;1H
• InChI Key: NNNCTWOOSYPXJE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C1N)C=C(C=C2)C.Cl
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• CAS RN: 1443981-23-4

Description

2,6-dimethyl-2,3-dihydro-1H-inden-1-amine is an organic compound with the CAS number 1225478-65-8. It is a multi-constituent substance. The molecular formula is unspecified.

Scientific Research Applications

Catalyst in Synthesis

• A study by Reddy et al. (2014) discusses the use of 2,3-dihydro-1H-inden-5-amine in the efficient green synthesis of dimethyl (2,3-dihydro-1H-inden-6-ylamino) (substituted) methylphosphonates. This process uses microwave irradiation in the presence of molybdate sulfuric acid as a catalyst, offering high product yields, shorter reaction times, and environmentally friendly conditions (Reddy, Reddy, & Jeong, 2014).

Synthesis Methods Development

• Prashad et al. (2006) describe an efficient and economical synthesis method for a similar compound, 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, utilizing 2-aminoindan. This method involves a six-step process with a 49% overall yield (Prashad et al., 2006).

Generating Diverse Compound Libraries

• Roman (2013) utilized 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in various alkylation and ring closure reactions. This approach generated a structurally diverse library of compounds, indicating the versatility of related chemical structures in synthesizing a wide range of chemical entities (Roman, 2013).

Novel Synthesis of Key Intermediates

• A study by Rádl et al. (2009) focused on the synthesis of 6-(4-chlorophenyl)-2,2-dimethyl-7-phenyl-2,3-dihydro-1H-pyrrolizine, a key intermediate in the synthesis of an anti-inflammatory drug. This highlights the application of similar compounds in creating intermediates for pharmaceutical development (Rádl et al., 2009).

Analytical Chemistry Applications

• You et al. (2006) developed a method for determining amino compounds using a condensation reaction with a related compound, 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride, showcasing the utility of similar chemicals in analytical methods (You et al., 2006).